Cas no 1040661-70-8 (N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-2-methylpropane-1-sulfonamide)

• Product Name: N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-2-methylpropane-1-sulfonamide
• CAS No: 1040661-70-8
• MF: C₁₇H₂₀N₂O₄S
• MW: 348.416703224182
• CID: 5759736
• Update Time: 2025-06-16

N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-2-methylpropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonamide, N-[1-(2-furanylcarbonyl)-2,3-dihydro-1H-indol-6-yl]-2-methyl-
• N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-2-methylpropane-1-sulfonamide

• Inchi： 1S/C17H20N2O4S/c1-12(2)11-24(21,22)18-14-6-5-13-7-8-19(15(13)10-14)17(20)16-4-3-9-23-16/h3-6,9-10,12,18H,7-8,11H2,1-2H3
• InChI Key： QXMDBALFEBCBEL-UHFFFAOYSA-N
• SMILES： C(S(NC1=CC2=C(C=C1)CCN2C(C1=CC=CO1)=O)(=O)=O)C(C)C

Additional information on N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-2-methylpropane-1-sulfonamide

Introduction to N-[1-(furan-2-carbonyl-2,3-dihydro-1H-indol-6-yl)]-2-methylpropane-1-sulfonamide (CAS No. 1040661-70-8)

N-[1-(furan-2-carbonyl-2,3-dihydro-1H-indol-6-yl)]-2-methylpropane-1-sulfonamide, identified by its CAS number 1040661-70-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its structural complexity and potential biological activities, which make it a valuable candidate for further research and development in drug discovery.

The structural framework of N-[1-(furan-2-carbonyl-2,3-dihydro-1H-indol-6-yl)]-2-methylpropane-1-sulfonamide incorporates several key pharmacophoric elements. The furan-2-carbonyl moiety introduces a rigid aromatic system that can interact with biological targets through hydrophobic and π-stacking interactions. Meanwhile, the 2,3-dihydro-1H-indol scaffold is well-known for its presence in various bioactive natural products and pharmaceuticals, suggesting potential binding affinities with enzymes and receptors.

The sulfonamide functional group at the C-terminal position of the molecule is another critical feature. Sulfonamides are widely recognized for their role as pharmacophores in medicinal chemistry, often contributing to the solubility, bioavailability, and binding properties of drug candidates. In this context, the 2-methylpropane-1-sulfonamide part of the compound may enhance its pharmacokinetic profile by improving water solubility while maintaining sufficient lipophilicity for effective membrane penetration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential interactions of N-[1-(furan-2-carbonyl-2,3-dihydro-1H-indol-6-yl)]-2-methylpropane-1-sulfonamide with biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in various diseases. For instance, preliminary computational studies have indicated potential binding to enzymes involved in metabolic pathways, which could make it a promising candidate for therapeutic intervention.

The synthesis of N-[1-(furan-2-carbonyl-2,3-dihydro-1H-indol-6-yl)]-2-methylpropane-1-sulfonamide presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques such as multi-step organic synthesis combined with advanced purification methods have enabled chemists to produce this compound with high purity and yield. These advancements are crucial for conducting further biological evaluations and optimizing its pharmacological properties.

In the realm of drug discovery, the exploration of heterocyclic compounds remains a cornerstone due to their diverse biological activities. The indole scaffold, in particular, has been extensively studied for its potential applications in treating neurological disorders, infectious diseases, and cancer. The incorporation of a furan moiety into the indole ring enhances the structural diversity of this class of compounds, potentially leading to novel therapeutic effects.

The sulfonamide group also plays a pivotal role in modulating the biological activity of N-[1-(furan-2-carbonyl strong>-2 ,3 -di hydro - 1 H -ind ol strong > -6 -yl )] - 2 -m ethylpr opane - 1 -s ulfon am ide stron g>. Sulfonamides are known to exhibit a wide range of biological activities, including antibacterial, antiviral, anti-inflammatory, and anticancer effects. By integrating this functional group into the indole-furan core structure , researchers aim to develop compounds that can interact selectively with disease-causing targets while minimizing off-target effects.

Evidence from recent research indicates that derivatives of indole-furan sulfonamides may have significant therapeutic potential. For example , studies have shown that certain analogs exhibit inhibitory activity against enzymes such as carbonic anhydrase , which is implicated in conditions like glaucoma and altitude sickness . Additionally , these compounds have shown promise in preclinical models as inhibitors of kinases involved in cancer progression . These findings underscore the importance of further investigating N-[1-(furan - 2 - carb ony l ) - ( 2 ,3 -d ih ydro - 1 H -ind ol - 6 - y l ) ] - ( 2 -m ethylpr opane - 1 - sul fon am ide ) as a lead compound for developing novel therapeutics.

The development of new synthetic routes has also contributed to the growing interest in this compound . Efficient synthetic strategies not only facilitate large-scale production but also allow for structural modifications that can enhance biological activity . Researchers are exploring various approaches , including catalytic methods and green chemistry principles , to optimize the synthesis of N-[1-(furan - 2 - carb ony l ) -( 2 ,3 -d ih ydro - 1 H -ind ol - 6 y l ) ] -( 2 m ethylpr opane - 1 sul fon am ide ) while maintaining high yields and purity standards . These efforts are essential for advancing towards clinical applications.

In conclusion , N-[1-(furan - 2 carb ony l)-( 23 dihydro-lH-ind ol)-6-y l]- (22methylpr opane-l-sul fon am ide) (CAS No .1040661708) represents an exciting avenue for pharmaceutical research due to its intricate structure and potential biological activities . The integration of pharmacophoric elements such as furan , indole , and sulfon amide offers a unique opportunity to develop novel therapeutics targeting various diseases . With ongoing advancements in synthetic chemistry and computational biology , this compound holds promise as a lead molecule for future drug development efforts . Continued investigation into its pharmacological properties will be crucial for unlocking its full therapeutic potential.